Cas no 5682-78-0 (2-Cyclohexen-1-one, 3-(methylthio)-)
5682-78-0 structure
Product Name:2-Cyclohexen-1-one, 3-(methylthio)-
CAS No:5682-78-0
MF:C7H10OS
MW:142.218700885773
CID:347740
PubChem ID:13231788
Update Time:2025-04-19
2-Cyclohexen-1-one, 3-(methylthio)- Chemical and Physical Properties
Names and Identifiers
-
- 2-Cyclohexen-1-one, 3-(methylthio)-
- 3-methylsulfanylcyclohex-2-en-1-one
- 3-(Methylsulfanyl)cyclohex-2-en-1-one
- SCHEMBL13741512
- 5682-78-0
- DTXSID00530534
-
- Inchi: 1S/C7H10OS/c1-9-7-4-2-3-6(8)5-7/h5H,2-4H2,1H3
- InChI Key: NHGGSAVXVJJIOG-UHFFFAOYSA-N
- SMILES: S(C)C1=CC(CCC1)=O
Computed Properties
- Exact Mass: 142.0453
- Monoisotopic Mass: 142.04523611g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 9
- Rotatable Bond Count: 1
- Complexity: 149
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1.1
- Topological Polar Surface Area: 42.4Ų
Experimental Properties
- PSA: 17.07
2-Cyclohexen-1-one, 3-(methylthio)- Related Literature
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Jing Chen,Yu Shao,Danzhen Li J. Mater. Chem. A, 2017,5, 937-941
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Cheng Fang,Jinjian Wu,Zahra Sobhani,Md. Al Amin,Youhong Tang Anal. Methods, 2019,11, 163-170
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P. K. Wawrzyniak,M. T. P. Beerepoot,H. J. M. de Groot,F. Buda Phys. Chem. Chem. Phys., 2011,13, 10270-10279
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M. A. Piechowiak,A. Videcoq,R. Ferrando,D. Bochicchio,C. Pagnoux,F. Rossignol Phys. Chem. Chem. Phys., 2012,14, 1431-1439
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Hailing Chen,Lu Yin,Meng Liu,Laibing Wang,Michiya Fujiki,Wei Zhang RSC Adv., 2019,9, 4849-4856
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